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Compound of Interest

Compound Name: Euphol acetate

Cat. No.: B3026008

An In-depth Technical Guide to Euphol Acetate

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activities of euphol acetate. It is intended for
researchers, scientists, and drug development professionals interested in the therapeutic
potential of this natural triterpenoid. This document details experimental protocols for its
isolation and characterization and summarizes its known biological effects, with a focus on its
anticancer and anti-inflammatory properties.

Chemical Structure and Properties

Euphol acetate is a tetracyclic triterpenoid belonging to the euphane family. It is the 3-acetyl
derivative of euphol. The chemical structure and key identifiers of euphol acetate are
presented below.

Chemical Identifiers of Euphol Acetate
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Identifier Value Source

[(5R,13S,14S,17S)-4,4,10,13,1
4-pentamethyl-17-[(2S)-6-
methylhept-5-en-2-

IUPAC Name yl]-2,3,5,6,7,11,12,15,16,17- [1]
decahydro-1H-

cyclopenta[a]phenanthren-3-yl]

acetate
Molecular Formula Cs2H5202 [2]
Molecular Weight 468.8 g/mol [2]
CAS Number 13879-04-4 [2]

CC(=0)O[C@H]1CC[C@]2(C)-
-INVALID-LINK--
CC[C@H]3[C@]2(C)C=C[C@
H]4[C@@]3(C)CC--INVALID-
LINK----INVALID-LINK--
CCCC(=C)C

SMILES String

Physicochemical Properties of Euphol Acetate

Property Value Source
Appearance Cream solid [2][3]
- Soluble in ethanol, methanol,
Solubility [2][3]
DMF, or DMSO
Purity (commercial) >95% by HPLC [2]
Storage -20°C for long-term storage [2]

Experimental Protocols
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Extraction and Isolation of Euphol Acetate from
Euphorbia tirucalli

A detailed protocol for the extraction and isolation of euphol acetate from the latex of
Euphorbia tirucalli is described below. This method yields high-purity crystals of the compound.

Workflow for Extraction and Isolation of Euphol Acetate
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@ex of Euphorbi@
(Extraction with Hexane)

(Extraction of precipitate with n-ButanoD

:

(Purification of butanol fraction by HPLC)

'

Further purification on Sephadex G75 column
(Hexane-Ethyl Acetate mixture)

:

Recrystallization of acetate fraction from Butanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

